Cas no 2002113-35-9 (1-(3-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(3-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2002113-35-9
• MF: C₁₀H₉Cl₂FO₂S
• MW: 283.146663427353
• CID: 5973756
• PubChem ID: 165870175
• Update Time: 2025-06-14

1-(3-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride
• 2002113-35-9
• EN300-1143187
• 1-[(3-chloro-4-fluorophenyl)methyl]cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C10H9Cl2FO2S/c11-8-5-7(1-2-9(8)13)6-10(3-4-10)16(12,14)15/h1-2,5H,3-4,6H2
• InChI Key： DQRPITRGFZGUMP-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2C=CC(=C(C=2)Cl)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 281.9684342g/mol
• Monoisotopic Mass: 281.9684342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(3-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride

Recent Advances in the Study of 1-(3-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride (CAS: 2002113-35-9)

The compound 1-(3-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride (CAS: 2002113-35-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in the development of novel therapeutics for inflammatory diseases, cancer, and infectious diseases.

One of the most notable advancements in the research of this compound is its application in the synthesis of sulfonamide-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(3-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride exhibit potent inhibitory activity against carbonic anhydrase isoforms, which are implicated in glaucoma and certain cancers. The study utilized X-ray crystallography to elucidate the binding modes of these inhibitors, providing valuable insights for structure-based drug design.

Another significant development involves the use of this compound in the synthesis of antimicrobial agents. Research conducted at the University of Cambridge in 2024 revealed that sulfonyl chloride derivatives, including 1-(3-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride, exhibit broad-spectrum activity against drug-resistant bacterial strains. The study emphasized the compound's role in disrupting bacterial cell wall synthesis, offering a promising avenue for addressing antibiotic resistance.

In addition to its therapeutic potential, recent investigations have explored the compound's utility in chemical biology tools. A 2024 paper in ACS Chemical Biology reported the development of sulfonyl chloride-based probes for labeling and tracking protein interactions in live cells. These probes leverage the reactivity of 1-(3-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride to selectively modify cysteine residues, enabling real-time visualization of protein dynamics.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this compound. A 2023 review in Drug Discovery Today highlighted the need for further studies to improve the bioavailability and metabolic stability of sulfonyl chloride-based therapeutics. Researchers are currently exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, 1-(3-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride (CAS: 2002113-35-9) represents a versatile and valuable building block in medicinal chemistry. Its applications span from enzyme inhibitors to antimicrobial agents and chemical probes, underscoring its importance in contemporary drug discovery. Future research will likely focus on refining its derivatives for clinical translation and expanding its utility in targeted therapies.